Cas no 917909-56-9 (Ethyl 2-Amino-4-(trifluoromethyl)thiophene-3-carboxylate)

Ethyl 2-Amino-4-(trifluoromethyl)thiophene-3-carboxylate is a versatile heterocyclic compound featuring a thiophene core substituted with an amino group, a trifluoromethyl group, and an ethyl carboxylate moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the amino and ester functionalities offer sites for further derivatization. This compound is commonly employed in medicinal chemistry for constructing thiophene-based scaffolds with potential therapeutic applications. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows. Suitable for research and industrial-scale applications, it is handled under standard laboratory conditions.

Ethyl 2-Amino-4-(trifluoromethyl)thiophene-3-carboxylate structure

917909-56-9 structure

Product Name:Ethyl 2-Amino-4-(trifluoromethyl)thiophene-3-carboxylate

CAS No:917909-56-9

MF:C₈H₈F₃NO₂S

MW:239.214831352234

MDL:MFCD30293678

CID:782362

PubChem ID:59298393

Update Time:2025-05-27

Ethyl 2-Amino-4-(trifluoromethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxylic acid, 2-amino-4-(trifluoromethyl)-, ethyl ester
- ethyl 2-amino-4-(trifluoromethyl)thiophene-3-carboxylate
- EN300-332856
- SCHEMBL3796442
- Ethyl2-amino-4-(trifluoromethyl)thiophene-3-carboxylate
- Z2181143139
- 2-amino-4-trifluoromethyl-thiophene-3-carboxylic acid ethyl ester
- AKOS030566401
- DTXSID90731477
- 917909-56-9
- Ethyl 2-Amino-4-(trifluoromethyl)thiophene-3-carboxylate
- MDL： MFCD30293678
- Inchi： 1S/C8H8F3NO2S/c1-2-14-7(13)5-4(8(9,10)11)3-15-6(5)12/h3H,2,12H2,1H3
- InChI Key： XXOJAIFAWOOYMV-UHFFFAOYSA-N
- SMILES： S1C=C(C(F)(F)F)C(C(=O)OCC)=C1N

Computed Properties

Exact Mass: 239.02278416g/mol
Monoisotopic Mass: 239.02278416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 80.6Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 298.1±40.0 °C at 760 mmHg
Flash Point: 134.1±27.3 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 2-Amino-4-(trifluoromethyl)thiophene-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 2-Amino-4-(trifluoromethyl)thiophene-3-carboxylate Pricemore >>

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